Cas no 35675-66-2 (2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-)

• Product Name: 2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-
• CAS No: 35675-66-2
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• CID: 317664
• PubChem ID: 120307
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-
• 4-((4-Hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene)cyclohexa-2,5-dien-1-one
• 4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylidene]cyclohexa-2,5-dien-1-one
• DTXSID00189182
• NS00029897
• DTXSID201317969
• 4-[(4-hydroxy-3-methylphenyl)-(4-hydroxyphenyl)methylidene]cyclohexa-2,5-dien-1-one
• 4-(Bis(p-hydroxyphenyl)methylene)-2-methyl-2,5-cyclohexadien-1-one
• BRN 2592232
• 4-(Bis(4-hydroxyphenyl)methylene)-2-methyl-2,5-cyclohexadien-1-one
• 2,5-Cyclohexadien-1-one, 4-(bis(p-hydroxyphenyl)methylene)-2-methyl-
• EINECS 252-671-6
• 633-00-1
• 35675-66-2

• MDL： MFCD09834414
• Inchi： 1S/C20H16O3/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15/h2-12,21,23H,1H3
• InChI Key： TWNIXJJSBDRPSN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)/C(=C1/C=CC(C=C/1)=O)/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 304.10998
• Monoisotopic Mass: 304.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53